Cas no 35222-81-2 (1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl-)

• Product Name: 1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl-
• CAS No: 35222-81-2
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 1469085
• Update Time: 2024-08-23

1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-[1,1'-biphenyl]-4-yl-
• 1H-1,2,3-Triazole, 5-[1,1'-biphenyl]-4-yl-

• Inchi： 1S/C14H11N3/c1-2-4-11(5-3-1)12-6-8-13(9-7-12)14-10-15-17-16-14/h1-10H,(H,15,16,17)
• InChI Key： BBCXXVORRXJINS-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(C3=CC=CC=C3)C=C2)=CN=N1

Computed Properties

• Exact Mass: 221.09543

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 180-181 °C(Solv: ethanol (64-17-5))
• Boiling Point: 473.9±14.0 °C(Predicted)
• PSA: 41.57
• pka: 8.60±0.70(Predicted)